alpha-D-Glucopyranoside, beta-D-fructofuranosyl alpha-D-Glucopyranoside, beta-D-fructofuranosyl Sucrose, also known as cane sugar or saccharose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Sucrose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sucrose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, saliva, feces, and urine. Within the cell, sucrose is primarily located in the myelin sheath. Sucrose exists in all eukaryotes, ranging from yeast to humans. Sucrose participates in a number of enzymatic reactions. In particular, Sucrose and D-galactose can be biosynthesized from raffinose through the action of the enzyme Alpha-galactosidase a. Furthermore, Sucrose can be converted into D-galactose and D-fructose; which is mediated by the enzyme lysosomal alpha-glucosidase. Finally, Sucrose can be biosynthesized from Alpha-D-glucose and D-fructose through its interaction with the enzyme sucrase-isomaltase, intestinal. In humans, sucrose is involved in the galactose metabolism pathway and the starch and sucrose metabolism pathway. Sucrose is also involved in several metabolic disorders, some of which include the glycogenosis, type iii. cori disease, debrancher glycogenosis pathway, the glycogenosis, type vi. hers disease pathway, the galactosemia pathway, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, sucrose can be found in a number of food items such as horchata, eastern oyster, corn grits, and rye. This makes sucrose a potential biomarker for the consumption of these food products.
Sucrose appears as white odorless crystalline or powdery solid. Denser than water.
Sucrose is a glycosyl glycoside formed by glucose and fructose units joined by an acetal oxygen bridge from hemiacetal of glucose to the hemiketal of the fructose. It has a role as an osmolyte, a sweetening agent, a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite.
Brand Name: Vulcanchem
CAS No.: 57-50-1
VCID: VC0013894
InChI: InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2
SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
Molecular Formula: C12H22O11
Molecular Weight: 342.3 g/mol

alpha-D-Glucopyranoside, beta-D-fructofuranosyl

CAS No.: 57-50-1

Reference Standards

VCID: VC0013894

Molecular Formula: C12H22O11

Molecular Weight: 342.3 g/mol

alpha-D-Glucopyranoside, beta-D-fructofuranosyl - 57-50-1

CAS No. 57-50-1
Product Name alpha-D-Glucopyranoside, beta-D-fructofuranosyl
Molecular Formula C12H22O11
Molecular Weight 342.3 g/mol
IUPAC Name 2-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2
Standard InChIKey CZMRCDWAGMRECN-UGDNZRGBSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)O)O)O)O
SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
Canonical SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
Appearance Powder
Boiling Point Decomposes (NTP, 1992)
Decomposes
Colorform Monoclinic sphenoidal crystals, crystalline masses, blocks, or powder
Hard, white ... crystals, lumps, or powder ...
Density 1.59 at 68 °F (USCG, 1999)
1.5805 g/cu cm @ 17 °C
1.6 g/cm³
1.59
Melting Point 320 to 367 °F (decomposes) (NTP, 1992)
185.5 °C
185.5°C
320-367°F (decomposes)
320-367°F (Decomposes)
Physical Description Sucrose appears as white odorless crystalline or powdery solid. Denser than water.
Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid
Solid
WHITE SOLID IN VARIOUS FORMS.
Hard, white, odorless crystals, lumps, or powder.
Hard, white, odorless crystals, lumps, or powder. [Note: May have a characteristic, caramel odor when heated.]
Description Sucrose, also known as cane sugar or saccharose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Sucrose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sucrose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, saliva, feces, and urine. Within the cell, sucrose is primarily located in the myelin sheath. Sucrose exists in all eukaryotes, ranging from yeast to humans. Sucrose participates in a number of enzymatic reactions. In particular, Sucrose and D-galactose can be biosynthesized from raffinose through the action of the enzyme Alpha-galactosidase a. Furthermore, Sucrose can be converted into D-galactose and D-fructose; which is mediated by the enzyme lysosomal alpha-glucosidase. Finally, Sucrose can be biosynthesized from Alpha-D-glucose and D-fructose through its interaction with the enzyme sucrase-isomaltase, intestinal. In humans, sucrose is involved in the galactose metabolism pathway and the starch and sucrose metabolism pathway. Sucrose is also involved in several metabolic disorders, some of which include the glycogenosis, type iii. cori disease, debrancher glycogenosis pathway, the glycogenosis, type vi. hers disease pathway, the galactosemia pathway, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, sucrose can be found in a number of food items such as horchata, eastern oyster, corn grits, and rye. This makes sucrose a potential biomarker for the consumption of these food products.
Sucrose appears as white odorless crystalline or powdery solid. Denser than water.
Sucrose is a glycosyl glycoside formed by glucose and fructose units joined by an acetal oxygen bridge from hemiacetal of glucose to the hemiketal of the fructose. It has a role as an osmolyte, a sweetening agent, a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite.
Shelf Life STABLE IN AIR
Solubility greater than or equal to 100 mg/mL at 66° F (NTP, 1992)
2100000 mg/L (at 25 °C)
6.13 M
1 g dissolves in 0.5 ml water, 170 ml alcohol, about 100 ml methanol. Moderately sol in glycerol, pyridine.
Very soluble in water, methanol; slightly soluble in ethanol; insoluble in ethyl ether.
water solubility = 2.12X10+6 mg/l @ 25 °C
2100.0 mg/mL
Solubility in water, g/100ml at 25 °C: 200
200%
Synonyms β-D-Fructofuranosyl α-D-Glucopyranoside; (+)-Sucrose; Amerfond; Beet Sugar; Cane Sugar; Carrare C 10; Compressuc; Confectioner’s Sugar; D-(+)-Saccharose; D-(+)-Sucrose; D-Sucrose; Frost Sugar; GNE 410; Granulated Sugar; Khandsari; Manalox AS; Microse
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
0 mmHg (approx)
PubChem Compound 1115
Last Modified Nov 12 2021
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